Cas no 22481-06-7 (1,2-Benzenedicarboxylic acid, 3-hydroxy-6-methyl-, dimethyl ester)
22481-06-7 structure
Product Name:1,2-Benzenedicarboxylic acid, 3-hydroxy-6-methyl-, dimethyl ester
CAS No:22481-06-7
MF:C11H12O5
MW:224.209983825684
CID:1410423
PubChem ID:14671429
Update Time:2025-04-20
1,2-Benzenedicarboxylic acid, 3-hydroxy-6-methyl-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenedicarboxylic acid, 3-hydroxy-6-methyl-, dimethyl ester
- dimethyl 3-hydroxy-6-methylbenzene-1,2-dicarboxylate
- Dimethyl 3-hydroxy-6-methylphthalate
- 1,2-dimethyl 3-hydroxy-6-methylbenzene-1,2-dicarboxylate
- SCHEMBL17926325
- DTXSID401334432
- 22481-06-7
- AKOS040802780
-
- Inchi: 1S/C11H12O5/c1-6-4-5-7(12)9(11(14)16-3)8(6)10(13)15-2/h4-5,12H,1-3H3
- InChI Key: HBQRUHHBDAIZAC-UHFFFAOYSA-N
- SMILES: OC1C=CC(C)=C(C(=O)OC)C=1C(=O)OC
Computed Properties
- Exact Mass: 224.06846
- Monoisotopic Mass: 224.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- PSA: 72.83
1,2-Benzenedicarboxylic acid, 3-hydroxy-6-methyl-, dimethyl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
22481-06-7 (1,2-Benzenedicarboxylic acid, 3-hydroxy-6-methyl-, dimethyl ester) Related Products
- 2150-46-1(Methyl 2,5-dihydroxybenzoate)
- 2524-37-0(ethyl 2,4-dihydroxy-6-methyl-benzoate)
- 33528-09-5(Methyl 2-hydroxy-6-methylbenzoate)
- 119-36-8(Methyl salicylate)
- 4670-56-8(Methyl 4-Methylsalicylate)
- 22717-57-3(Methyl 2-hydroxy-5-methylbenzoate)
- 41489-76-3(Methyl 5-Formyl-2-hydroxybenzoate)
- 6555-40-4(Ethyl 2-hydroxy-6-methylbenzoate)
- 8001-88-5(Birch Oil)
- 37418-88-5(3-Hydroxyphthalic anhydride)
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